Cas no 2764004-48-8 (Tert-butyl 5-amino-2,4-dichlorobenzoate)

• Product Name: Tert-butyl 5-amino-2,4-dichlorobenzoate
• CAS No: 2764004-48-8
• MF: C₁₁H₁₃Cl₂NO₂
• MW: 262.132421255112
• CID: 6551327
• PubChem ID: 165981394
• Update Time: 2025-10-24

Tert-butyl 5-amino-2,4-dichlorobenzoate Chemical and Physical Properties

Names and Identifiers

• 2764004-48-8
• EN300-37342922
• tert-butyl 5-amino-2,4-dichlorobenzoate
• Tert-butyl 5-amino-2,4-dichlorobenzoate

• Inchi： 1S/C11H13Cl2NO2/c1-11(2,3)16-10(15)6-4-9(14)8(13)5-7(6)12/h4-5H,14H2,1-3H3
• InChI Key： LEYKPBKOJJZNEL-UHFFFAOYSA-N
• SMILES： ClC1=CC(=C(C=C1C(=O)OC(C)(C)C)N)Cl

Computed Properties

• Exact Mass: 261.0323340g/mol
• Monoisotopic Mass: 261.0323340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 52.3Ų

Additional information on Tert-butyl 5-amino-2,4-dichlorobenzoate

Tert-butyl 5-amino-2,4-dichlorobenzoate (CAS No. 2764004-48-8): An Overview of Its Properties, Synthesis, and Applications

Tert-butyl 5-amino-2,4-dichlorobenzoate (CAS No. 2764004-48-8) is a versatile compound with significant potential in various fields, including pharmaceuticals, materials science, and chemical synthesis. This article provides a comprehensive overview of its chemical properties, synthesis methods, and potential applications, drawing on the latest research findings to ensure up-to-date and accurate information.

Chemical Properties: Tert-butyl 5-amino-2,4-dichlorobenzoate is a white crystalline solid with a molecular formula of C₁₁H₁₃Cl₂NO₃. It has a molecular weight of 276.13 g/mol. The compound is characterized by its high thermal stability and solubility in common organic solvents such as dichloromethane, acetone, and ethanol. Its melting point is typically around 150-155°C. The presence of the tert-butyl group and the amino functionality imparts unique reactivity and stability to the molecule.

Synthesis: The synthesis of tert-butyl 5-amino-2,4-dichlorobenzoate can be achieved through several routes. One common method involves the reaction of 2,4-dichlorobenzoic acid with tert-butyl alcohol in the presence of a coupling agent such as dicyclohexylcarbodiimide (DCC) or N,N'-diisopropylcarbodiimide (DIC). The resulting tert-butyl ester can then be converted to the amino derivative through amination reactions using ammonia or primary amines under appropriate conditions. Recent advancements in green chemistry have led to more environmentally friendly methods, such as using microwave-assisted synthesis or catalytic systems to enhance yield and reduce by-products.

Spectroscopic Analysis: The characterization of tert-butyl 5-amino-2,4-dichlorobenzoate can be performed using various spectroscopic techniques. Infrared (IR) spectroscopy reveals characteristic peaks at around 3300 cm^-1 for the amino group and at 1700 cm^-1 for the carbonyl group. Proton nuclear magnetic resonance (¹H NMR) shows signals for the aromatic protons at around 7.5 ppm and for the tert-butyl protons at around 1.5 ppm. Carbon nuclear magnetic resonance (¹³C NMR) provides additional confirmation of the structure with signals at around 165 ppm for the carbonyl carbon and at around 30 ppm for the tert-butyl carbon.

Biological Activity: Recent studies have explored the biological activity of tert-butyl 5-amino-2,4-dichlorobenzoate. It has been shown to exhibit moderate antifungal activity against certain strains of fungi, making it a potential candidate for agricultural applications. Additionally, preliminary research suggests that it may have some anti-inflammatory properties due to its ability to inhibit certain enzymes involved in inflammatory pathways. However, further studies are needed to fully understand its biological mechanisms and potential therapeutic applications.

Pharmaceutical Applications: In the pharmaceutical industry, tert-butyl 5-amino-2,4-dichlorobenzoate serves as an important intermediate in the synthesis of various drugs. Its reactivity and functional groups make it suitable for derivatization into more complex molecules with specific pharmacological activities. For example, it can be used in the synthesis of antiviral agents or anticancer drugs through targeted modifications of its amino and chloro functionalities.

MATERIALS SCIENCE: In materials science, tert-butyl 5-amino-2,4-dichlorobenzoate has found applications in the development of functional polymers and coatings. Its ability to undergo controlled polymerization reactions makes it useful in creating materials with tailored properties such as enhanced thermal stability or improved mechanical strength. Research in this area is ongoing, with a focus on developing new polymer architectures that incorporate this compound.

Safety Considerations: While tert-butyl 5-amino-2,4-dichlorobenzoate is generally considered safe for laboratory use when proper handling procedures are followed, it is important to adhere to standard safety guidelines. This includes wearing appropriate personal protective equipment (PPE) such as gloves and goggles, working in well-ventilated areas, and disposing of waste materials according to local regulations.

FUTURE DIRECTIONS: The future research on tert-butyl 5-amino-2,4-dichlorobenzoate is likely to focus on optimizing its synthesis methods for large-scale production and exploring new applications in both pharmaceuticals and materials science. Advances in computational chemistry and high-throughput screening techniques will play a crucial role in identifying novel derivatives with enhanced properties.

In conclusion, Tert-butyl 5-amino-2,4-dichlorobenzoate (CAS No. 2764004-48-8) is a multifaceted compound with promising potential across various scientific disciplines. Its unique chemical properties make it an attractive candidate for further research and development, contributing to advancements in fields such as pharmaceuticals and materials science.